Cas no 2171978-82-6 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4-dimethylpentanoic acid)

• Product Name: 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4-dimethylpentanoic acid
• CAS No: 2171978-82-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6200143
• PubChem ID: 165551785
• Update Time: 2025-06-11

3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4-dimethylpentanoic acid
• 3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-4,4-dimethylpentanoic acid
• 2171978-82-6
• EN300-1507175

• Inchi： 1S/C27H32N2O5/c1-26(2,3)22(15-23(30)31)28-24(32)27(13-8-14-27)29-25(33)34-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,21-22H,8,13-16H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： LSDHOSQHCNCFKI-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4-dimethylpentanoic acid

Comprehensive Overview of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4-dimethylpentanoic acid (CAS No. 2171978-82-6)

The compound 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4-dimethylpentanoic acid (CAS No. 2171978-82-6) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and industries are increasingly interested in this compound due to its role in developing novel therapeutics, including targeted drug delivery systems and bioactive peptides.

In recent years, the demand for Fmoc-protected amino acid derivatives like 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4-dimethylpentanoic acid has surged, driven by advancements in peptide-based drug discovery and bioconjugation techniques. This compound’s cyclobutyl and dimethylpentanoic acid moieties contribute to its stability and reactivity, enabling precise modifications in peptide chains. Such attributes align with current trends in personalized medicine and biopharmaceutical innovation, where tailored molecular designs are critical.

The CAS No. 2171978-82-6 compound is particularly notable for its compatibility with automated peptide synthesizers, a feature highly sought after in high-throughput screening (HTS) workflows. Its Fmoc group ensures selective deprotection under mild conditions, minimizing side reactions—a key consideration for researchers optimizing peptide yield and purity. These properties address frequently searched queries such as "Fmoc-protected amino acids for SPPS" and "improving peptide synthesis efficiency," reflecting its relevance in modern laboratories.

Beyond peptide synthesis, 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4-dimethylpentanoic acid has potential applications in material science, particularly in designing self-assembling peptides for nanotechnology. Its amphiphilic nature allows the creation of nanostructures with applications in drug encapsulation and tissue engineering—topics gaining traction in scientific forums and AI-driven research platforms. This dual utility underscores its versatility and aligns with industry demands for multifunctional building blocks.

Quality control and scalability are critical for CAS No. 2171978-82-6, as impurities can significantly impact downstream applications. Analytical techniques like HPLC and mass spectrometry are essential for verifying its purity, a point often emphasized in user searches such as "characterization of Fmoc-amino acid derivatives." Suppliers and manufacturers must adhere to stringent protocols to meet the needs of GMP-compliant production, ensuring consistency for preclinical and clinical studies.

In summary, 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4-dimethylpentanoic acid represents a cornerstone in peptide chemistry and biopharmaceutical development. Its structural precision, coupled with broad applicability, positions it at the forefront of innovations in therapeutic peptides and nanomaterials. As research continues to explore its potential, this compound will likely remain a focal point for scientists addressing challenges in drug formulation and biomolecular engineering.